Cas no 2228266-10-0 (3-(3-bromopropyl)-1,1-dimethylcyclopentane)

• Product Name: 3-(3-bromopropyl)-1,1-dimethylcyclopentane
• CAS No: 2228266-10-0
• MF: C₁₀H₁₉Br
• MW: 219.161862611771
• CID: 5993424
• PubChem ID: 165715467
• Update Time: 2025-06-11

3-(3-bromopropyl)-1,1-dimethylcyclopentane Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromopropyl)-1,1-dimethylcyclopentane
• EN300-1905766
• 2228266-10-0

• Inchi： 1S/C10H19Br/c1-10(2)6-5-9(8-10)4-3-7-11/h9H,3-8H2,1-2H3
• InChI Key： QATSVFVLEYEMHR-UHFFFAOYSA-N
• SMILES： BrCCCC1CCC(C)(C)C1

Computed Properties

• Exact Mass: 218.06701g/mol
• Monoisotopic Mass: 218.06701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 0Ų

Additional information on 3-(3-bromopropyl)-1,1-dimethylcyclopentane

Comprehensive Analysis of 3-(3-bromopropyl)-1,1-dimethylcyclopentane (CAS No. 2228266-10-0): Properties, Applications, and Industry Trends

The chemical compound 3-(3-bromopropyl)-1,1-dimethylcyclopentane (CAS No. 2228266-10-0) has garnered significant attention in recent years due to its unique structural properties and versatile applications in organic synthesis. As a brominated cyclopentane derivative, this compound serves as a critical intermediate in pharmaceuticals, agrochemicals, and specialty materials. Researchers and industry professionals frequently search for terms like "synthesis of bromopropyl dimethylcyclopentane" or "CAS 2228266-10-0 applications," reflecting its growing relevance in synthetic chemistry.

One of the standout features of 3-(3-bromopropyl)-1,1-dimethylcyclopentane is its molecular stability, attributed to the dimethylcyclopentane core. This stability makes it ideal for reactions requiring controlled bromination, such as nucleophilic substitutions or cross-coupling reactions. The compound's 3-bromopropyl side chain further enhances its reactivity, enabling its use in constructing complex molecular architectures. Recent studies highlight its role in developing high-performance polymers and liquid crystal materials, aligning with the surge in demand for advanced functional materials.

From an industrial perspective, the demand for CAS 2228266-10-0 is driven by its efficiency in multi-step syntheses. For instance, it is often employed in the production of bioactive molecules and catalysts, addressing key challenges in medicinal chemistry. Searches for "3-(3-bromopropyl)-1,1-dimethylcyclopentane suppliers" or "purity standards for brominated cyclopentanes" underscore the need for reliable sourcing and quality control in its commercial distribution.

Environmental and regulatory considerations also play a pivotal role in the discourse around 3-(3-bromopropyl)-1,1-dimethylcyclopentane. With increasing focus on green chemistry, researchers are exploring solvent-free or low-waste synthetic routes for this compound. Queries like "eco-friendly synthesis of bromopropyl dimethylcyclopentane" reflect this trend, emphasizing the industry's shift toward sustainable practices. Additionally, advancements in analytical techniques, such as HPLC and GC-MS, ensure precise characterization and compliance with global safety standards.

Looking ahead, the potential of 3-(3-bromopropyl)-1,1-dimethylcyclopentane extends to emerging fields like nanotechnology and energy storage. Its compatibility with carbon-based frameworks makes it a candidate for next-generation battery materials, a topic gaining traction in scientific literature. As innovation continues, this compound is poised to remain a cornerstone in both academic research and industrial applications, solidifying its status as a high-value chemical intermediate.